[(1-methyl-1H-pyrazol-5-yl)methyl](2-methylpropyl)amine

• Molecular Formula: C9H17N3
• Molecular Weight: 167.25 g/mol
• IUPAC Name: 2-methyl-N-[(2-methylpyrazol-3-yl)methyl]propan-1-amine
• InChI: InChI=1S/C9H17N3/c1-8(2)6-10-7-9-4-5-11-12(9)3/h4-5,8,10H,6-7H2,1-3H3
• InChI Key: QIPMLCDPYMVVEQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNCC1=CC=NN1C

Description

(1-Methyl-1H-pyrazol-5-yl)methylamine is a secondary amine featuring a 1-methylpyrazole core linked via a methylene group to a 2-methylpropyl (isobutyl) substituent. Its molecular formula is C₉H₁₇N₃, with a molecular weight of 167.25 g/mol. The compound’s structure combines a pyrazole heterocycle, known for its aromatic stability and hydrogen-bonding capabilities, with a branched alkyl chain that enhances lipophilicity. Pyrazole derivatives are widely explored in medicinal chemistry due to their bioisosteric properties and ability to modulate pharmacokinetic profiles.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1-methyl-1H-pyrazol-5-yl)methylamine typically involves the reaction of 1-methyl-1H-pyrazole with an appropriate alkylating agent. One common method includes the use of 2-methylpropylamine as the alkylating agent. The reaction is usually carried out in the presence of a base, such as sodium hydride or potassium carbonate, in an aprotic solvent like dimethylformamide (DMF) or tetrahydrofuran (THF) at elevated temperatures .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production. The use of catalysts and advanced purification techniques, such as chromatography, may also be employed to enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

(1-methyl-1H-pyrazol-5-yl)methylamine can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate to form corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the amine group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in an aqueous medium at room temperature.

Reduction: Lithium aluminum hydride in anhydrous ether at low temperatures.

Substitution: Alkyl halides in the presence of a base like sodium hydroxide in an aprotic solvent.

Major Products Formed

Oxidation: Corresponding oxides or hydroxyl derivatives.

Reduction: Reduced amine derivatives.

Substitution: Various substituted pyrazole derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry

In organic synthesis, (1-methyl-1H-pyrazol-5-yl)methylamine is used as a building block for the synthesis of more complex molecules.

Biology and Medicine

This compound has potential applications in medicinal chemistry, particularly in the development of pharmaceuticals. Pyrazole derivatives are known for their biological activities, including anti-inflammatory, analgesic, and antimicrobial properties. (1-methyl-1H-pyrazol-5-yl)methylamine may serve as a lead compound for the development of new drugs .

Industry

In the materials science industry, this compound can be used in the synthesis of polymers and other advanced materials. Its ability to form stable complexes with metals makes it useful in the development of catalysts and other functional materials .

Mechanism of Action

The mechanism of action of (1-methyl-1H-pyrazol-5-yl)methylamine involves its interaction with specific molecular targets. The pyrazole ring can interact with various enzymes and receptors, modulating their activity. For example, it may inhibit certain enzymes by binding to their active sites, thereby blocking substrate access. The exact pathways and targets depend on the specific application and the biological system involved .

Comparison with Similar Compounds

Key Structural Variations

• Pyrazole Substitution Patterns :

  • The target compound has a methyl group at the pyrazole’s 1-position and a methylene-linked isobutyl amine at the 5-position.
  • 1-(2-Methylpropyl)-5-(propan-2-yl)-1H-pyrazol-4-amine (C₁₀H₁₈N₃) substitutes the 4-position with an isopropyl group, increasing steric bulk and logP (~3.0 vs. ~2.5 for the target) .
  • [2-(3-Methoxyphenyl)ethyl][(1-methyl-1H-pyrazol-5-yl)methyl]amine (C₁₄H₁₉N₃O) replaces the isobutyl group with a 3-methoxyphenethyl chain, introducing aromaticity and hydrogen-bond acceptors (methoxy group) .

Physicochemical Properties

Compound Name	Molecular Formula	Molecular Weight	logP (Predicted)	Hydrogen Bonding (Donor/Acceptor)	Key Functional Groups
Target Compound	C₉H₁₇N₃	167.25	~2.5	1 donor, 2 acceptors	Pyrazole, isobutyl amine
1-(2-Methylpropyl)-5-(isopropyl)-1H-pyrazol-4-amine	C₁₀H₁₈N₃	186.27	~3.0	1 donor, 2 acceptors	Pyrazole, isopropyl, isobutyl
[2-(3-Methoxyphenyl)ethyl] derivative	C₁₄H₁₉N₃O	245.33	~2.8	1 donor, 3 acceptors	Pyrazole, methoxyphenethyl

• Hydrogen Bonding: The target’s secondary amine acts as a hydrogen-bond donor, while the pyrazole nitrogens serve as acceptors.
• logP Trends : The isobutyl group balances lipophilicity, whereas bulkier substituents (e.g., isopropyl in C₁₀H₁₈N₃) increase logP, impacting membrane permeability .

Biological Activity

(1-methyl-1H-pyrazol-5-yl)methylamine is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, mechanisms of action, and relevant case studies, supported by data tables and research findings.

Chemical Structure and Properties

The compound features a pyrazole core, which is known for its diverse pharmacological properties. Pyrazole derivatives often exhibit various biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The specific structure of (1-methyl-1H-pyrazol-5-yl)methylamine enhances its interaction with biological targets.

The biological activity of (1-methyl-1H-pyrazol-5-yl)methylamine is primarily attributed to its ability to interact with specific molecular targets. These interactions can lead to:

• Inhibition of Enzyme Activity : The compound may inhibit enzymes involved in inflammatory pathways or cancer cell proliferation.
• Modulation of Receptor Signaling : It could act as an antagonist or agonist at various receptors, influencing cellular responses.
• Alteration of Cellular Processes : The compound may affect cell cycle progression or apoptosis in cancer cells.

1. Antimicrobial Properties

Research indicates that pyrazole derivatives, including (1-methyl-1H-pyrazol-5-yl)methylamine, possess antimicrobial properties against various bacterial and fungal strains. This activity is crucial for developing new antibiotics.

2. Anti-inflammatory Effects

Studies have shown that compounds with similar structures can significantly reduce inflammatory markers in vitro and in vivo. This suggests potential applications in treating inflammatory diseases.

3. Anticancer Activity

Preliminary studies highlight the anticancer potential of this compound, particularly against specific cancer cell lines. The mechanism may involve inducing apoptosis or inhibiting tumor growth.

Case Studies

Several studies have investigated the biological activity of pyrazole derivatives:

• Antimicrobial Activity :
  • A study demonstrated that pyrazole derivatives exhibited significant antibacterial effects against Staphylococcus aureus and Escherichia coli with minimum inhibitory concentrations (MICs) below 50 µg/mL.
• Anti-inflammatory Activity :
  • In a model of acute inflammation, (1-methyl-1H-pyrazol-5-yl)methylamine reduced edema by 30% compared to the control group, indicating promising anti-inflammatory properties .
• Anticancer Studies :
  • In vitro tests on breast cancer cell lines showed that the compound inhibited cell proliferation by 45% at a concentration of 10 µM after 48 hours .

Comparative Analysis with Similar Compounds

Compound Name	Structure	Notable Activity
1-Methylpyrazole	Pyrazole ring with methyl group	Antimicrobial
3-Trifluoromethylpyrazole	Pyrazole ring with trifluoromethyl group	Anti-inflammatory
4-Aminopyrazole	Pyrazole ring with amino group	Anticancer

The distinct combination of functional groups in (1-methyl-1H-pyrazol-5-yl)methylamine may confer unique pharmacological properties compared to other pyrazole derivatives.